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Introduction

Delta-guaiene (d-guaiene) is a naturally occurring bicyclic sesquiterpene hydrocarbon with the
molecular formula CisHz4.[1][2][3] It is a constituent of various plant essential oils, notably
patchouli oil and agarwood.[1][4] This technical guide provides an in-depth overview of the
physical and chemical properties of d-guaiene, detailed experimental protocols for its isolation,
and an exploration of its potential biological activities, with a focus on its role as a platelet
aggregation inhibitor. All quantitative data is summarized for clarity, and key processes are
visualized using logical diagrams.

Physicochemical Properties

Delta-guaiene is a liquid at room temperature with a characteristic woody and smoky aroma.[2]
Its physicochemical properties are summarized in the tables below.

Table 1: General and Physical Properties of 6-Guaiene
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Property Value Reference
Molecular Formula CisHa2a [1112][3]
Molecular Weight 204.35 g/mol [1][2][5][6]
CAS Number 3691-11-0 [11[2][5][7]
Appearance Colorless to pale yellow liquid

274.00 to 275.00 °C @ 760.00

Boiling Point [5]
mm Hg

Density Not available

Refractive Index Not available

Optical Rotation Not available

Table 2: Spectroscopic Data for 6-Guaiene

While comprehensive, publicly available 1H and 13C NMR spectral data for d-guaiene are
limited, the following provides a summary of its mass spectrometry characteristics.

Spectroscopic Data Description

The GC-MS profile of 8-guaiene shows a
M Spect try (MS) molecular ion peak corresponding to its
ass Spectrometry ) i )
molecular weight. The fragmentation pattern is

characteristic of a sesquiterpene hydrocarbon.

Experimental Protocols
Isolation of 6-Guaiene from Patchouli Oil by Vacuum
Fractional Distillation

This protocol describes a method for the isolation of d-guaiene from crude patchouli oil. The
procedure is based on the principle of separating compounds based on their boiling points
under reduced pressure.
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Materials and Equipment:

¢ Crude patchouli oil

o Vacuum fractional distillation apparatus (e.g., BR 36-100 Spinning Band Distillation System)
e Heating mantle

e Vacuum pump

» Receiving flasks

o Gas chromatography-mass spectrometry (GC-MS) for fraction analysis

Procedure:

e Preparation: Charge the boiling flask of the vacuum fractional distillation apparatus with 100
mL of crude patchouli oil.

e System Setup: Assemble the distillation column and connect it to the vacuum pump and
receiving flasks.

 Distillation Parameters: Set the distillation parameters, including vacuum pressure, boiling
temperature ranges, reflux ratio, and condenser temperature. For the isolation of d-guaiene,
a temperature range of 274-281 °C is targeted.

o Fraction Collection: Begin the distillation process. Collect the fraction that distills over within
the 274-281 °C temperature range. This fraction is expected to be enriched in d-guaiene.

e Analysis: Analyze the collected fraction using GC-MS to determine the purity of d-guaiene.
The retention time and mass spectrum should be compared with a known standard for
confirmation.

Logical Workflow for d-Guaiene Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]
2. hmdb.ca [hmdb.ca]
3. scs.illinois.edu [scs.illinois.edu]
e 4. hmdb.ca [hmdb.ca]
5. researchgate.net [researchgate.net]
6. hmdb.ca [hmdb.ca]
7. beilstein-archives.org [beilstein-archives.org]

« To cite this document: BenchChem. [physical and chemical properties of delta-Guaiene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206229#physical-and-chemical-properties-of-delta-
guaiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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